Cas no 2319841-07-9 (N-2,2-bis(furan-2-yl)ethyl-3-methylbenzene-1-sulfonamide)

• Product Name: N-2,2-bis(furan-2-yl)ethyl-3-methylbenzene-1-sulfonamide
• CAS No: 2319841-07-9
• MF: C₁₇H₁₇NO₄S
• MW: 331.38618350029
• CID: 5357067
• Update Time: 2025-06-11

N-2,2-bis(furan-2-yl)ethyl-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2,2-di(furan-2-yl)ethyl)-3-methylbenzenesulfonamide
• N-[2,2-bis(furan-2-yl)ethyl]-3-methylbenzenesulfonamide
• N-2,2-bis(furan-2-yl)ethyl-3-methylbenzene-1-sulfonamide

• Inchi： 1S/C17H17NO4S/c1-13-5-2-6-14(11-13)23(19,20)18-12-15(16-7-3-9-21-16)17-8-4-10-22-17/h2-11,15,18H,12H2,1H3
• InChI Key： JAHLALXWOZTPMT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C)C=1)(NCC(C1=CC=CO1)C1=CC=CO1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 460
• XLogP3: 2.9
• Topological Polar Surface Area: 80.8

Additional information on N-2,2-bis(furan-2-yl)ethyl-3-methylbenzene-1-sulfonamide

Recent Advances in the Study of N-2,2-bis(furan-2-yl)ethyl-3-methylbenzene-1-sulfonamide (CAS: 2319841-07-9)

In recent years, the compound N-2,2-bis(furan-2-yl)ethyl-3-methylbenzene-1-sulfonamide (CAS: 2319841-07-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative, characterized by its unique bis-furanyl and methylbenzene moieties, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its molecular mechanisms, pharmacokinetic properties, and potential as a lead compound for drug development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of N-2,2-bis(furan-2-yl)ethyl-3-methylbenzene-1-sulfonamide. The researchers employed a multi-step synthetic route to obtain the compound with high purity and yield. Structural characterization was performed using NMR spectroscopy and mass spectrometry, confirming the identity of the target molecule. The study highlighted the compound's ability to inhibit specific enzymatic pathways, particularly those involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent.

Further investigations into the pharmacokinetic profile of N-2,2-bis(furan-2-yl)ethyl-3-methylbenzene-1-sulfonamide were conducted in preclinical models. The compound exhibited favorable absorption and distribution properties, with a half-life that supports once-daily dosing. Notably, its metabolic stability was assessed using liver microsomes, revealing minimal degradation and suggesting low susceptibility to first-pass metabolism. These findings position the compound as a viable candidate for further development.

In addition to its anti-inflammatory properties, recent studies have explored the anticancer potential of N-2,2-bis(furan-2-yl)ethyl-3-methylbenzene-1-sulfonamide. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated its inhibitory effects on cancer cell proliferation, particularly in breast and lung cancer cell lines. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway, with minimal cytotoxicity to normal cells. These results underscore its selectivity and potential as a targeted therapy.

Despite these promising findings, challenges remain in the development of N-2,2-bis(furan-2-yl)ethyl-3-methylbenzene-1-sulfonamide. Issues such as solubility and formulation optimization need to be addressed to enhance its bioavailability. Future research directions may include structural modifications to improve its pharmacological properties and the exploration of combination therapies to maximize therapeutic efficacy.

In conclusion, N-2,2-bis(furan-2-yl)ethyl-3-methylbenzene-1-sulfonamide (CAS: 2319841-07-9) represents a promising scaffold in medicinal chemistry. Its diverse biological activities, coupled with favorable pharmacokinetic properties, make it a compelling candidate for further investigation. Continued research efforts will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.